Cas no 76029-42-0 (2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 76029-42-0
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD30177221
• CID: 538530
• PubChem ID: 13577106
• Update Time: 2025-11-02

2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2-cyclohexen-1-yloxy)-
• 2-cyclohex-2-en-1-yloxyisoindole-1,3-dione
• 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(Cyclohex-2-en-1-yl)oxy]-1H-isoindole-1,3(2H)-dione
• EN300-22028665
• QXFTXVXMRKJENL-UHFFFAOYSA-N
• AKOS004910569
• N-(2-cyclohexen-1-yl)oxyphthalimide
• 76029-42-0
• DTXSID50544227
• SCHEMBL10854081

• MDL： MFCD30177221
• Inchi： 1S/C14H13NO3/c16-13-11-8-4-5-9-12(11)14(17)15(13)18-10-6-2-1-3-7-10/h2,4-6,8-10H,1,3,7H2
• InChI Key： QXFTXVXMRKJENL-UHFFFAOYSA-N
• SMILES： O(C1C=CCCC1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Guide to 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 76029-42-0): Properties, Applications, and Market Insights

The chemical compound 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 76029-42-0) is a specialized organic molecule with a unique structural framework. This compound, often referred to in research and industrial contexts, combines a cyclohexene moiety with an isoindole-1,3-dione core, making it a subject of interest in various chemical and pharmaceutical applications. Its molecular formula and intricate architecture contribute to its versatility in synthetic chemistry and material science.

One of the most notable features of 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have explored its utility in constructing heterocyclic compounds, which are pivotal in drug discovery and agrochemical development. The presence of the cyclohexene ring offers opportunities for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, the demand for high-purity organic intermediates like 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione has surged, driven by advancements in pharmaceutical research and green chemistry. This compound aligns with the growing trend toward sustainable and efficient synthetic routes, as it can be utilized in catalytic processes that minimize waste and energy consumption. Its compatibility with modern flow chemistry techniques further enhances its appeal to industrial chemists.

The physicochemical properties of 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione are critical to its applications. With a defined melting point and solubility profile, it is suitable for use in controlled reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure, ensuring it meets the stringent requirements of high-end chemical synthesis.

Beyond its synthetic utility, this compound has garnered attention in academic research for its potential biological activities. Preliminary studies suggest that derivatives of 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione may exhibit interesting pharmacological properties, though further investigation is needed to fully elucidate their mechanisms. This aligns with the broader scientific community's focus on discovering novel bioactive molecules for therapeutic applications.

The market for 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione is influenced by trends in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its niche applications ensure steady demand, particularly among researchers seeking innovative building blocks for complex molecular architectures.

From an SEO perspective, queries related to CAS 76029-42-0, isoindole derivatives, and cyclohexene-based intermediates are increasingly common, reflecting the compound's relevance in contemporary chemistry. By addressing these search trends, this article aims to provide valuable insights for chemists, procurement specialists, and R&D professionals seeking detailed information on 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione.

In summary, 2-(cyclohex-2-en-1-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 76029-42-0) is a versatile and scientifically significant compound with broad applications in synthetic chemistry and beyond. Its unique structure, combined with its potential in drug discovery and material science, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this molecule, its importance in the chemical landscape is expected to grow.